Cas no 6826-96-6 (4-amino-2H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile)

• Product Name: 4-amino-2H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• CAS No: 6826-96-6
• MF: C₆H₄N₆
• MW: 160.136158943176
• CID: 969810
• PubChem ID: 262440
• Update Time: 2025-04-19

4-amino-2H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-amino-2H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• 3-CYANO-1H-PYRAZOLO(3,4-D)PYRIMIDIN-4-AMINE
• 4-amino-1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• 4-Amino-3-cyanopyrazolo[3,4-d]pyrimidine
• 1H-Pyrazolo(3,4-d)pyrimidine-3-carbonitrile, 4-amino-
• 1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile, 4-amino-
• 3-Cyano-4-aminopyrazolo< 3,4-d> pyrimidine
• 4-Amino-3-cy
• 4-Amino-3-cyanopyrazolo(3,4-d)pyrimidine
• 4-Amino-3-cyanopyrazolo< 3,4-d> pyrimidin
• 4-amino-3-cyano-pyrazolo< 3,4-d> pyrimidine
• 4-amino-5h-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• AC1Q4R9T
• NSC95941
• 4-Aminopyrazolo(3,4-d)pyrimidine-3-carbonitrile
• 3-cyano-4-aminopyrazolo[3,4-d]pyrimidine
• SCHEMBL1845744
• SCHEMBL8323143
• 4-Aminopyrazolo[3,4-d]pyrimidine-3-carbonitrile
• LJ2FXF848H
• CS-0068197
• 4-Amino-1H-pyrazolo(3,4-d)pyrimidine-3-carbonitrile
• AKOS004910254
• D73565
• 6826-96-6
• NSC-95941
• NSC 95941
• EN300-4251731
• UNII-LJ2FXF848H
• Z1255391362
• CHEMBL61941
• DTXSID00218421
• 4-Amino-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile #
• NCIOpen2_001604
• DB-349046

• Inchi： 1S/C6H4N6/c7-1-3-4-5(8)9-2-10-6(4)12-11-3/h2H,(H3,8,9,10,11,12)
• InChI Key： ICJGLLYLYKFWDA-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C2C(N)=NC=NC2=N1

Computed Properties

• Exact Mass: 160.04992
• Monoisotopic Mass: 160.04974415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.27
• LogP: 0.38798